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Compound of Interest

Compound Name:
4-Chloro-3-methoxy-2-

methylpyridine

Cat. No.: B028138 Get Quote

An In-depth Technical Guide to 4-Chloro-3-methoxy-2-methylpyridine

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and analytical data for 4-Chloro-3-methoxy-2-methylpyridine, a key

intermediate in pharmaceutical synthesis.

Core Physical and Chemical Properties
Quantitative data for 4-Chloro-3-methoxy-2-methylpyridine has been aggregated from

various sources and is presented below for easy reference and comparison.
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Property Value Source(s)

CAS Number 107512-34-5 [1][2][3]

Molecular Formula C₇H₈ClNO [1][2][3][4][5]

Molecular Weight 157.60 g/mol [1][2][4]

Appearance
Light brown oil or colorless to

light yellow liquid/solid
[2][5][6]

Density 1.168 ± 0.06 g/cm³ (Predicted) [1][2][3][5]

Boiling Point 206.1 ± 35.0 °C (Predicted) [1][2][3][5]

Flash Point 78.428 °C [1][3]

Refractive Index 1.516 [1]

pKa 5.45 ± 0.10 (Predicted) [2][5]

Storage Temperature
2-8°C, under inert gas

(nitrogen or Argon)
[2][7]

Synthesis Protocol
A common method for the synthesis of 4-Chloro-3-methoxy-2-methylpyridine involves the

chlorination of 3-methoxy-2-methyl-4(1H)-pyridone.[6] The following is a detailed experimental

protocol based on literature procedures.[6][8]

Materials:

3-methoxy-2-methyl-4(1H)-pyridone

Phosphorus oxychloride (POCl₃) or Phosphorus trichloride (PCl₃)[8]

Toluene

Chloroform

Potassium carbonate
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Water

Silica gel for column chromatography

Anhydrous magnesium sulfate or sodium sulfate[8]

Sodium hydroxide solution (40%)[8]

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend 3-methoxy-2-methyl-4(1H)-pyridone (e.g., 5.6 g) in an excess of phosphorus

oxychloride (e.g., 50 ml).[6]

Chlorination: Heat the mixture to reflux and maintain for approximately 10-18 hours.[6][8] The

reaction should be monitored for completion.

Work-up:

After cooling, the excess phosphorus oxychloride is removed under reduced pressure.

Toluene can be added and evaporated to aid in the removal of residual phosphorus

oxychloride.[6]

The resulting residue is dissolved in a mixture of chloroform and ice water.[6][8]

The pH of the aqueous layer is carefully adjusted to 12 with a 40% sodium hydroxide

solution.[8] The aqueous layer is then made alkaline with potassium carbonate.[6]

Extraction: The aqueous layer is extracted multiple times with chloroform.[6][8]

Purification:

The combined organic extracts are washed with water and dried over anhydrous

magnesium sulfate or sodium sulfate.[6][8]

The solvent is removed by rotary evaporation.[6][8]
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The crude product is purified by column chromatography on silica gel to yield 4-chloro-3-
methoxy-2-methylpyridine as a light brown oil.[6]

Spectroscopic Data
The structure of the synthesized 4-Chloro-3-methoxy-2-methylpyridine can be confirmed by

spectroscopic methods.

¹H NMR (CDCl₃): δ 8.14 (d, 1H, J = 5.32 Hz), 7.17 (d, 1H, J = 5.10 Hz), 3.85 (s, 3H), 2.54 (s,

3H).[8]

Mass Spectrometry (ESI): m/z of 157.91 ([M+H]⁺).[8]

Chemical Reactions and Applications
4-Chloro-3-methoxy-2-methylpyridine is a crucial intermediate in the synthesis of various

pharmaceutical compounds.[5] Notably, it is a key precursor for the production of Pantoprazole,

a proton pump inhibitor.[9] The synthesis of its N-oxide derivative is also a significant

transformation, often utilizing oxidizing agents like hydrogen peroxide in the presence of a

catalyst.[10][11][12]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 4-Chloro-3-methoxy-2-
methylpyridine.

3-methoxy-2-methyl-4(1H)-pyridone
Chlorination with POCl₃

(Reflux, 10h)
Work-up

(Concentration, H₂O, Chloroform)
Alkalinization

(Potassium Carbonate)
Extraction

(Chloroform)
Purification

(Column Chromatography)
4-Chloro-3-methoxy-2-methylpyridine
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Caption: Synthesis workflow for 4-Chloro-3-methoxy-2-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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